![molecular formula C23H24N2 B5209557 3-[1-(4-biphenylylmethyl)-2-piperidinyl]pyridine](/img/structure/B5209557.png)
3-[1-(4-biphenylylmethyl)-2-piperidinyl]pyridine
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Overview
Description
3-[1-(4-biphenylylmethyl)-2-piperidinyl]pyridine, also known as BMS-986169, is a chemical compound that belongs to the class of pyridine derivatives. It is a highly potent and selective antagonist of the α7 nicotinic acetylcholine receptor (nAChR) and has been extensively studied for its potential therapeutic applications.
Mechanism of Action
3-[1-(4-biphenylylmethyl)-2-piperidinyl]pyridine is a highly selective antagonist of the α7 nAChR, which is a type of receptor found in the brain and other tissues. By blocking the activity of this receptor, this compound is able to modulate the release of various neurotransmitters, including acetylcholine, dopamine, and glutamate, which are involved in a wide range of physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in preclinical studies. These include improving cognitive function, reducing inflammation, and modulating the release of neurotransmitters. The compound has also been shown to have a favorable safety profile in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[1-(4-biphenylylmethyl)-2-piperidinyl]pyridine in lab experiments is its high potency and selectivity for the α7 nAChR, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation of using this compound is its relatively high cost, which may limit its use in certain experiments.
Future Directions
There are a number of future directions for research on 3-[1-(4-biphenylylmethyl)-2-piperidinyl]pyridine. These include further studies on its potential therapeutic applications in diseases such as Alzheimer's disease and schizophrenia, as well as investigations into its mechanism of action and potential side effects. Additionally, there is potential for the development of new compounds based on the structure of this compound that may have even greater potency and selectivity for the α7 nAChR.
Synthesis Methods
The synthesis of 3-[1-(4-biphenylylmethyl)-2-piperidinyl]pyridine involves a multi-step process that starts with the reaction of 4-biphenylmethyl chloride with 2-piperidinone to form the intermediate 1-(4-biphenylylmethyl)-2-piperidinone. This intermediate is then reacted with 3-bromopyridine to form the final product, this compound.
Scientific Research Applications
3-[1-(4-biphenylylmethyl)-2-piperidinyl]pyridine has been studied for its potential therapeutic applications in a variety of diseases, including Alzheimer's disease, schizophrenia, and inflammatory bowel disease. The compound has been shown to improve cognitive function and reduce inflammation in preclinical models of these diseases.
properties
IUPAC Name |
3-[1-[(4-phenylphenyl)methyl]piperidin-2-yl]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2/c1-2-7-20(8-3-1)21-13-11-19(12-14-21)18-25-16-5-4-10-23(25)22-9-6-15-24-17-22/h1-3,6-9,11-15,17,23H,4-5,10,16,18H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOWJGJZAVBWWCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)C2=CN=CC=C2)CC3=CC=C(C=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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